2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamide

• IUPAC Name: 2-phenyl-N-(1-phenylethyl)-2-phenylsulfanylacetamide
• InChI: InChI=1S/C22H21NOS/c1-17(18-11-5-2-6-12-18)23-22(24)21(19-13-7-3-8-14-19)25-20-15-9-4-10-16-20/h2-17,21H,1H3,(H,23,24)
• InChI Key: VYAXUCXEWHANSU-UHFFFAOYSA-N
• Canonical SMILES: CC(C1=CC=CC=C1)NC(=O)C(C2=CC=CC=C2)SC3=CC=CC=C3
• Molecular Formula: C22H21NOS
• Molecular Weight: 347.5 g/mol

Description

2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamide, also known as Phenylpiracetam, is a nootropic substance that is used to enhance cognitive function. It belongs to the racetam family of compounds and was first developed in Russia in the 1980s. Phenylpiracetam is a modified version of Piracetam, which is a well-known nootropic substance.

Mechanism of Action

The exact mechanism of action of 2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam is not fully understood. However, it is believed to work by increasing the activity of certain neurotransmitters in the brain, such as acetylcholine and dopamine. It may also enhance the activity of certain receptors in the brain, such as the AMPA receptor, which is involved in memory and learning.
Biochemical and Physiological Effects:
2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam has been found to have a number of biochemical and physiological effects. It has been shown to increase the production of ATP, which is the primary energy source for cells. It has also been found to increase the production of certain enzymes and proteins that are involved in cellular repair and regeneration.

Advantages and Limitations for Lab Experiments

2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam has a number of advantages and limitations for lab experiments. One advantage is that it is relatively easy to synthesize and can be obtained in large quantities. It is also relatively stable and can be stored for long periods of time. However, one limitation is that it is a controlled substance in some countries and may be difficult to obtain for research purposes.

Future Directions

There are a number of future directions for research on 2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam. One area of interest is its potential use in the treatment of neurological disorders such as Alzheimer's disease and Parkinson's disease. Another area of interest is its potential use as a cognitive enhancer in healthy individuals. Further research is also needed to fully understand the mechanism of action of 2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam and its effects on the brain and body.

Synthesis Methods

2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam is synthesized by modifying Piracetam with a phenyl group. The synthesis process involves the reaction of Piracetam with bromine to form 2-oxo-1-pyrrolidineacetamide. The resulting compound is then reacted with phenylmagnesium bromide to form 2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam.

Scientific Research Applications

2-phenyl-N-(1-phenylethyl)-2-(phenylthio)acetamidetam has been extensively studied for its cognitive-enhancing properties. It has been found to improve memory, learning, and attention in both animals and humans. It has also been found to have neuroprotective effects and may be useful in the treatment of neurological disorders such as Alzheimer's disease, Parkinson's disease, and stroke.